Cas no 4113-98-8 (ethyl (2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate)

• Product Name: ethyl (2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• CAS No: 4113-98-8
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 926625
• PubChem ID: 293824
• Update Time: 2025-04-19

ethyl (2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• 1-(Carbethoxymethyl)-2-oxopiperidine; 1-(ethoxycarbonylmethyl)uracil; (2-oxo-piperidin-1-yl)-acetic acid ethyl ester; SureCN6528311; Uracil-1-essigsaeureaethylester; 1-Piperidineacetic acid, 2-oxo-, ethyl ester; AKOS009252785; 1-(ethoxycarbonylmethyl)-2-piperdone; ethyl 2-(2-oxo-1-piperidinyl)acetate; CTK0J6015; Uracyl-(3)-essigsaeure-aethylester; (2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-acetic acid ethyl ester; 1-(ethylcarboxymethyl)-
• SCHEMBL6937491
• 4113-98-8
• Ethyl 2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• NSC-161063
• LMDHQGZJZPNYSF-UHFFFAOYSA-N
• AKOS009115150
• Ethyl (4-hydroxy-2-oxopyrimidin-1(2H)-yl)acetate
• NSC161063
• DTXSID70961452
• ethyl 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-1-acetate

• Inchi： 1S/C8H10N2O4/c1-2-14-7(12)5-10-4-3-6(11)9-8(10)13/h3-4H,2,5H2,1H3,(H,9,11,13)
• InChI Key： LMDHQGZJZPNYSF-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 198.0641
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71
• LogP: -0.90030